2-(3,5-Diamino-1H-pyrazol-4-ylazo)-benzoic acid methyl ester
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Description
METHYL 2-[(1E)-2-(3,5-DIAMINO-1H-PYRAZOL-4-YL)DIAZEN-1-YL]BENZOATE is a complex organic compound featuring a pyrazole ring substituted with amino groups and a diazenyl linkage to a benzoate ester
Properties
Molecular Formula |
C11H12N6O2 |
|---|---|
Molecular Weight |
260.25 g/mol |
IUPAC Name |
methyl 2-[(3,5-diamino-1H-pyrazol-4-yl)diazenyl]benzoate |
InChI |
InChI=1S/C11H12N6O2/c1-19-11(18)6-4-2-3-5-7(6)14-15-8-9(12)16-17-10(8)13/h2-5H,1H3,(H5,12,13,16,17) |
InChI Key |
DOAWSVWPYCYVDI-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC=CC=C1N=NC2=C(NN=C2N)N |
solubility |
>39 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of METHYL 2-[(1E)-2-(3,5-DIAMINO-1H-PYRAZOL-4-YL)DIAZEN-1-YL]BENZOATE typically involves the diazotization of 3,5-diamino-1H-pyrazole followed by coupling with methyl 2-aminobenzoate. The reaction conditions often include the use of acidic or basic catalysts to facilitate the diazotization and coupling reactions. The process may also involve purification steps such as recrystallization or chromatography to obtain the final product in high purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistent quality and yield. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), can further enhance the purity of the compound.
Chemical Reactions Analysis
Types of Reactions
METHYL 2-[(1E)-2-(3,5-DIAMINO-1H-PYRAZOL-4-YL)DIAZEN-1-YL]BENZOATE can undergo various chemical reactions, including:
Oxidation: The amino groups can be oxidized to form nitro derivatives.
Reduction: The diazenyl linkage can be reduced to form hydrazine derivatives.
Substitution: The ester group can undergo nucleophilic substitution reactions to form amides or other derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and nitric acid.
Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst can be used.
Substitution: Nucleophiles such as amines or alcohols can be used under basic or acidic conditions.
Major Products Formed
Oxidation: Nitro derivatives of the pyrazole ring.
Reduction: Hydrazine derivatives.
Substitution: Amides or other ester derivatives.
Scientific Research Applications
METHYL 2-[(1E)-2-(3,5-DIAMINO-1H-PYRAZOL-4-YL)DIAZEN-1-YL]BENZOATE has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of advanced materials, such as polymers and dyes.
Mechanism of Action
The mechanism of action of METHYL 2-[(1E)-2-(3,5-DIAMINO-1H-PYRAZOL-4-YL)DIAZEN-1-YL]BENZOATE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s diazenyl linkage and amino groups allow it to form strong interactions with these targets, potentially inhibiting their activity or altering their function. The exact pathways involved may vary depending on the specific application and target.
Comparison with Similar Compounds
Similar Compounds
3,5-Diamino-1H-pyrazole: A precursor in the synthesis of METHYL 2-[(1E)-2-(3,5-DIAMINO-1H-PYRAZOL-4-YL)DIAZEN-1-YL]BENZOATE.
Methyl 2-aminobenzoate: Another precursor used in the synthesis.
Pyrazole derivatives: Compounds with similar pyrazole rings but different substituents.
Uniqueness
METHYL 2-[(1E)-2-(3,5-DIAMINO-1H-PYRAZOL-4-YL)DIAZEN-1-YL]BENZOATE is unique due to its combination of a diazenyl linkage and a benzoate ester, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.
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